Cas no 1159831-50-1 (7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid)

• Product Name: 7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• CAS No: 1159831-50-1
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4682057
• Update Time: 2023-08-14

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

• Inchi： 1S/C7H4BrN3O2/c8-4-1-2-11-5(3-4)9-10-6(11)7(12)13/h1-3H,(H,12,13)
• InChI Key： VNFUVTRWQVNKQY-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C(=O)O)=NN=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines